N-[(4-methyl-5-{[2-oxo-2-(phenylamino)ethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)methyl]-1,3-benzodioxole-5-carboxamide

• Molecular Formula: C20H19N5O4S
• Molecular Weight: 425.5 g/mol
• IUPAC Name: N-[[5-(2-anilino-2-oxoethyl)sulfanyl-4-methyl-1,2,4-triazol-3-yl]methyl]-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C20H19N5O4S/c1-25-17(10-21-19(27)13-7-8-15-16(9-13)29-12-28-15)23-24-20(25)30-11-18(26)22-14-5-3-2-4-6-14/h2-9H,10-12H2,1H3,(H,21,27)(H,22,26)
• InChI Key: PTWIVOVJZXDDOB-UHFFFAOYSA-N
• SMILES: CN1C(=NN=C1SCC(=O)NC2=CC=CC=C2)CNC(=O)C3=CC4=C(C=C3)OCO4

Description

N-[(4-methyl-5-{[2-oxo-2-(phenylamino)ethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)methyl]-1,3-benzodioxole-5-carboxamide is a chemical compound that has gained significant attention in scientific research. This compound has been synthesized using various methods and has shown promising results in various fields of research.

Mechanism of Action

The mechanism of action of N-[(4-methyl-5-{[2-oxo-2-(phenylamino)ethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)methyl]-1,3-benzodioxole-5-carboxamide is not fully understood. However, it is believed to act by inhibiting various enzymes and pathways involved in cancer and viral replication.
Biochemical and Physiological Effects:
N-[(4-methyl-5-{[2-oxo-2-(phenylamino)ethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)methyl]-1,3-benzodioxole-5-carboxamide has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells and inhibit viral replication. It has also been shown to have anti-inflammatory properties and may have potential in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-[(4-methyl-5-{[2-oxo-2-(phenylamino)ethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)methyl]-1,3-benzodioxole-5-carboxamide is its potential in the treatment of cancer and viral infections. However, one of the major limitations is that its mechanism of action is not fully understood, and further research is needed to fully understand its potential.

Future Directions

There are several future directions for research on N-[(4-methyl-5-{[2-oxo-2-(phenylamino)ethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)methyl]-1,3-benzodioxole-5-carboxamide. One direction is to further study its mechanism of action and potential in the treatment of cancer and viral infections. Another direction is to study its potential in the treatment of inflammatory diseases. Additionally, further research is needed to fully understand its advantages and limitations for lab experiments.

Synthesis Methods

The synthesis of N-[(4-methyl-5-{[2-oxo-2-(phenylamino)ethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)methyl]-1,3-benzodioxole-5-carboxamide has been achieved using various methods. One of the most common methods involves the reaction of 1,3-benzodioxole-5-carboxylic acid with thionyl chloride to form the corresponding acid chloride. This acid chloride is then reacted with 4-methyl-5-mercapto-4H-1,2,4-triazole-3-thiol and N-phenylethylenediamine to form the desired compound.

Scientific Research Applications

N-[(4-methyl-5-{[2-oxo-2-(phenylamino)ethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)methyl]-1,3-benzodioxole-5-carboxamide has shown promising results in various fields of scientific research. This compound has been studied for its anticancer properties and has shown significant activity against various cancer cell lines. It has also been studied for its antiviral properties and has shown activity against HIV and other viruses.